Cas no 143289-15-0 (1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-)

1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel- structure
143289-15-0 structure
Product Name:1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-
CAS No:143289-15-0
MF:C16H14O4
MW:270.279964923859
CID:235236
PubChem ID:178707
Update Time:2025-04-19

1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-
    • (1R,2R,3S,10bR)-2,3-dihydro-1H-fluoranthene-1,2,3,10b-tetrol
    • 143289-15-0
    • 1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1alpha,2alpha,3beta,10bbeta)-
    • Inchi: 1S/C16H14O4/c17-13-10-6-3-5-9-8-4-1-2-7-11(8)16(20,12(9)10)15(19)14(13)18/h1-7,13-15,17-20H/t13-,14+,15+,16+/m0/s1
    • InChI Key: KEHBEOOYFBDGRQ-ZJIFWQFVSA-N
    • SMILES: O[C@@]12C3C=CC=CC=3C3=CC=CC([C@@H]([C@H]([C@H]1O)O)O)=C23

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.661
  • Boiling Point: 499.7°Cat760mmHg
  • Flash Point: 245.6°C
  • Refractive Index: 1.84
  • PSA: 80.92
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